Cas no 1807283-56-2 (Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate)

• Product Name: Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate
• CAS No: 1807283-56-2
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5011178
• Update Time: 2025-06-12

Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate

• Inchi： 1S/C12H11F2NO2/c1-3-8-7(6-15)4-5-9(11(13)14)10(8)12(16)17-2/h4-5,11H,3H2,1-2H3
• InChI Key： HJBRCUWFSXUYIU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CC)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate

Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate (CAS No. 1807283-56-2): A Comprehensive Overview

Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate (CAS No. 1807283-56-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of multiple heteroatoms and functional groups in its molecular framework makes it a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures.

The 3-cyano substituent at the third position of the benzoate ring introduces a cyano group, which is known for its ability to participate in various chemical reactions such as nucleophilic substitution and condensation reactions. This feature enhances the reactivity of the molecule, making it a valuable building block for synthesizing more intricate derivatives. Additionally, the 6-difluoromethyl group at the sixth position introduces fluorine atoms, which are renowned for their ability to modulate metabolic stability and binding affinity in drug molecules.

The 2-ethyl moiety at the second position further contributes to the compound's structural diversity and reactivity. Ethyl groups are commonly used in medicinal chemistry due to their ability to influence solubility, lipophilicity, and overall pharmacokinetic properties of drug candidates. The combination of these functional groups in Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate makes it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacological profiles. Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate has emerged as a key intermediate in several synthetic pathways leading to bioactive molecules. For instance, its structural motif has been utilized in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, where the cyano and difluoromethyl groups play critical roles in modulating receptor binding interactions.

The pharmaceutical industry has shown particular interest in compounds containing fluorine atoms due to their proven ability to enhance drug efficacy and metabolic stability. The 6-difluoromethyl group in Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate is no exception, contributing to its potential as a lead compound in developing next-generation therapeutics. Furthermore, the presence of the 3-cyano group provides a handle for further chemical manipulation, allowing researchers to explore diverse structural analogs with tailored biological activities.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate's potential applications. These tools have enabled researchers to predict binding affinities, metabolic pathways, and pharmacokinetic properties with remarkable accuracy. Such insights have been instrumental in guiding synthetic efforts towards optimizing lead compounds for clinical development.

The synthesis of Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate involves multi-step organic transformations that highlight its complexity as a synthetic target. Key steps typically include Friedel-Crafts acylation followed by nucleophilic substitution reactions to introduce the cyano and difluoromethyl groups. The use of palladium-catalyzed cross-coupling reactions has also been explored to achieve selective functionalization at specific positions on the benzoate ring.

In conclusion, Methyl 3-cyano-6-difluoromethyl-2-ethylbenzoate (CAS No. 1807283-56-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at developing novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry innovation.